2-fluoro-N-piperidin-4-ylbenzamide
Description
2-Fluoro-N-piperidin-4-ylbenzamide (abbreviated as 2F-NPB) is a synthetic organic molecule and a derivative of benzamide. It is a white crystalline powder with a melting point of 145-147°C. It is soluble in water, methanol and ethanol, and is mainly used in scientific research in the fields of medicinal chemistry, biochemistry and pharmacology.
Scientific Research Applications
Proteomics Research
2-fluoro-N-piperidin-4-ylbenzamide is utilized in proteomics research to study protein interactions and functions. Its role in proteomics can be pivotal for understanding protein dynamics, post-translational modifications, and the complex interplay within the proteome .
Pharmacological Studies
This compound has potential applications in pharmacology . It may serve as a precursor or an intermediate in the synthesis of various pharmacologically active molecules. Its structural features could be key in developing new therapeutic agents .
Chemical Synthesis
In chemical synthesis , 2-fluoro-N-piperidin-4-ylbenzamide can be used to introduce the piperidinyl moiety into more complex molecules. This can be particularly useful in synthesizing novel compounds with potential biological activity .
Drug Discovery
The piperidine nucleus is a common feature in many therapeutic drugs. Therefore, this compound could be significant in the drug discovery process, especially in the search for new molecules with CNS activity, given the importance of piperidine derivatives in medicinal chemistry .
Biochemical Research
As a biochemical tool , this compound can be used to probe biochemical pathways. Its interactions with enzymes or receptors can shed light on the molecular mechanisms underlying various biological processes .
Therapeutic Applications
Although specific therapeutic applications for 2-fluoro-N-piperidin-4-ylbenzamide are not directly cited, its structural analogs are often explored for their therapeutic potential. It could be involved in research targeting neurological disorders, pain management, and other conditions where piperidine derivatives are therapeutically relevant .
properties
IUPAC Name |
2-fluoro-N-piperidin-4-ylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O/c13-11-4-2-1-3-10(11)12(16)15-9-5-7-14-8-6-9/h1-4,9,14H,5-8H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLDWZAQCWUMQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC(=O)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801299000 |
Source
|
| Record name | 2-Fluoro-N-4-piperidinylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801299000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-piperidin-4-ylbenzamide | |
CAS RN |
886494-09-3 |
Source
|
| Record name | 2-Fluoro-N-4-piperidinylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886494-09-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-N-4-piperidinylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801299000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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